molecular formula C12H14ClN4O+ B300186 4-amino-1-[2-(4-chlorophenyl)-2-oxoethyl]-3,5-dimethyl-4H-1,2,4-triazol-1-ium

4-amino-1-[2-(4-chlorophenyl)-2-oxoethyl]-3,5-dimethyl-4H-1,2,4-triazol-1-ium

Cat. No. B300186
M. Wt: 265.72 g/mol
InChI Key: LPEJOAQPFJNXAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-amino-1-[2-(4-chlorophenyl)-2-oxoethyl]-3,5-dimethyl-4H-1,2,4-triazol-1-ium, also known as CTZ, is a heterocyclic compound that has gained attention in scientific research due to its potential applications in various fields. CTZ is a triazole derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 4-amino-1-[2-(4-chlorophenyl)-2-oxoethyl]-3,5-dimethyl-4H-1,2,4-triazol-1-ium is not fully understood. However, it has been reported to inhibit the activity of acetylcholinesterase, which leads to an increase in the concentration of acetylcholine in the synaptic cleft, resulting in enhanced cholinergic neurotransmission. 4-amino-1-[2-(4-chlorophenyl)-2-oxoethyl]-3,5-dimethyl-4H-1,2,4-triazol-1-ium has also been reported to modulate the activity of GABA receptors, which leads to an increase in the inhibitory neurotransmission.
Biochemical and Physiological Effects:
4-amino-1-[2-(4-chlorophenyl)-2-oxoethyl]-3,5-dimethyl-4H-1,2,4-triazol-1-ium has been reported to exhibit antibacterial, antifungal, and antitumor activities. 4-amino-1-[2-(4-chlorophenyl)-2-oxoethyl]-3,5-dimethyl-4H-1,2,4-triazol-1-ium has also been reported to inhibit the activity of acetylcholinesterase, which leads to an increase in the concentration of acetylcholine in the synaptic cleft. This results in enhanced cholinergic neurotransmission, which plays a crucial role in learning and memory. 4-amino-1-[2-(4-chlorophenyl)-2-oxoethyl]-3,5-dimethyl-4H-1,2,4-triazol-1-ium has also been reported to modulate the activity of GABA receptors, which leads to an increase in the inhibitory neurotransmission. This results in the regulation of neuronal excitability, which plays a crucial role in the nervous system.

Advantages and Limitations for Lab Experiments

4-amino-1-[2-(4-chlorophenyl)-2-oxoethyl]-3,5-dimethyl-4H-1,2,4-triazol-1-ium has several advantages for lab experiments, including its easy synthesis, low cost, and potential applications in various fields of scientific research. However, 4-amino-1-[2-(4-chlorophenyl)-2-oxoethyl]-3,5-dimethyl-4H-1,2,4-triazol-1-ium also has some limitations, including its potential toxicity and limited information on its mechanism of action.

Future Directions

There are several future directions for the research on 4-amino-1-[2-(4-chlorophenyl)-2-oxoethyl]-3,5-dimethyl-4H-1,2,4-triazol-1-ium. One possible direction is to investigate its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another possible direction is to investigate its potential applications in the treatment of cancer. Further research is also needed to elucidate its mechanism of action and to investigate its potential toxicity.

Synthesis Methods

4-amino-1-[2-(4-chlorophenyl)-2-oxoethyl]-3,5-dimethyl-4H-1,2,4-triazol-1-ium has been synthesized using different methods, including the reaction of 4-chlorobenzoyl hydrazide with 3,5-dimethyl-4-amino-1,2,4-triazole in the presence of acetic acid and acetic anhydride. Another method involves the reaction of 4-chlorobenzoyl hydrazide with 3,5-dimethyl-4-amino-1,2,4-triazole in the presence of phosphorus oxychloride. 4-amino-1-[2-(4-chlorophenyl)-2-oxoethyl]-3,5-dimethyl-4H-1,2,4-triazol-1-ium has also been synthesized using microwave-assisted synthesis, which involves the reaction of 4-chlorobenzoyl hydrazide with 3,5-dimethyl-4-amino-1,2,4-triazole in the presence of sodium acetate and acetic acid under microwave irradiation.

Scientific Research Applications

4-amino-1-[2-(4-chlorophenyl)-2-oxoethyl]-3,5-dimethyl-4H-1,2,4-triazol-1-ium has potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and biochemistry. 4-amino-1-[2-(4-chlorophenyl)-2-oxoethyl]-3,5-dimethyl-4H-1,2,4-triazol-1-ium has been reported to exhibit antibacterial, antifungal, and antitumor activities. 4-amino-1-[2-(4-chlorophenyl)-2-oxoethyl]-3,5-dimethyl-4H-1,2,4-triazol-1-ium has also been reported to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the degradation of acetylcholine, a neurotransmitter that plays a crucial role in the nervous system. 4-amino-1-[2-(4-chlorophenyl)-2-oxoethyl]-3,5-dimethyl-4H-1,2,4-triazol-1-ium has also been reported to modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability.

properties

Product Name

4-amino-1-[2-(4-chlorophenyl)-2-oxoethyl]-3,5-dimethyl-4H-1,2,4-triazol-1-ium

Molecular Formula

C12H14ClN4O+

Molecular Weight

265.72 g/mol

IUPAC Name

2-(4-amino-3,5-dimethyl-1,2,4-triazol-4-ium-1-yl)-1-(4-chlorophenyl)ethanone

InChI

InChI=1S/C12H14ClN4O/c1-8-15-16(9(2)17(8)14)7-12(18)10-3-5-11(13)6-4-10/h3-6H,7,14H2,1-2H3/q+1

InChI Key

LPEJOAQPFJNXAK-UHFFFAOYSA-N

SMILES

CC1=NN(C(=[N+]1N)C)CC(=O)C2=CC=C(C=C2)Cl

Canonical SMILES

CC1=NN(C(=[N+]1N)C)CC(=O)C2=CC=C(C=C2)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.